5,6,7,8-tetrahydro-5-oxo-1-phenylmethyl-2(1H)-quinolinone

• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• IUPAC Name: 1-benzyl-7,8-dihydro-6H-quinoline-2,5-dione
• InChI: InChI=1S/C16H15NO2/c18-15-8-4-7-14-13(15)9-10-16(19)17(14)11-12-5-2-1-3-6-12/h1-3,5-6,9-10H,4,7-8,11H2
• InChI Key: DQBBKDMPRJVMOM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=O)N2CC3=CC=CC=C3)C(=O)C1

Description

5,6,7,8-tetrahydro-5-oxo-1-phenylmethyl-2(1H)-quinolinone is a useful research compound. Its molecular formula is C16H15NO2 and its molecular weight is 253.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5,6,7,8-tetrahydro-5-oxo-2(1H)-quinolinone (5.0 g), lithium hydride (0.37 g), and dimethylformamide (200 ml) was stirred at 25° C. for 3 hrs. Benzyl bromide (5.5 g) was added and the mixture was stirred for 20 hrs. Water was added, and the mixture was concentrated under reduced pressure. The residue was partitioned between ethyl acetate and water. The layers were separated and combined organic phase was washed with water, brine, dried over anhydrous magnesium sulfate, filtered, and the filtrate was concentrated. The residue was triturated with hexanes to provide 4.5 (58%) of 5,6,7,8-tetrahydro-5-oxo-1-phenylmethyl-2(1H)-quinolinone.